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Compound of Interest

Compound Name: Pigment Yellow 182

Cat. No.: B1619675 Get Quote

For researchers, scientists, and professionals in drug development, the selection of appropriate

pigments is a critical decision impacting the final product's stability, performance, and safety.

This guide provides a comprehensive benchmark of Pigment Yellow 182, an organic pigment,

against three widely used inorganic yellow pigments: Bismuth Vanadate (PY 184), Lead

Chromate (PY 34), and Titanium Yellow (PY 53). This comparison is supported by experimental

data and detailed methodologies to aid in informed pigment selection.

Performance Comparison
The selection of a pigment is often a trade-off between various performance characteristics.

The following tables summarize the key performance indicators of Pigment Yellow 182 and its

inorganic counterparts.
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Pigment
Chemical

Type
Color

Heat

Stability

Lightfastnes

s (Blue Wool

Scale)

Chemical

Resistance

Pigment

Yellow 182
Organic (Azo)

Bright,

brilliant

yellow

Good Good
Good solvent

resistance

Bismuth

Vanadate (PY

184)

Inorganic

(Bismuth

Vanadate)

Greenish

lemon-yellow

220-500°C[1]

[2]
7-8[1]

Excellent acid

and alkali

resistance[1]

[3][4]

Lead

Chromate

(PY 34)

Inorganic

(Lead

Chromate)

Medium

yellow
Good

Moderately

good

Poor alkali

resistance

Titanium

Yellow (PY

53)

Inorganic

(Complex

Metal Oxide)

Light,

greenish-

yellow

>500-

1000°C[5][6]

[7]

8[6]

Excellent acid

and alkali

resistance[5]

[6]
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Pigment Tinting Strength Dispersibility Toxicity Profile
Key

Applications

Pigment Yellow

182
High

Easily dispersible

in water-based

inks[8]

Lead-free

alternative

Lead-free paints,

water-based

inks[8][9]

Bismuth

Vanadate (PY

184)

High
Readily

dispersible[10]

Non-toxic, lead-

free alternative[3]

[11]

Automotive

coatings,

plastics,

industrial

paints[1][3]

Lead Chromate

(PY 34)
Strong Good dispersion

Human

carcinogen, toxic

Industrial paints,

coatings (use is

declining due to

toxicity)

Titanium Yellow

(PY 53)
Good

Easy to

disperse[1][6]
Non-toxic

Coatings,

plastics,

ceramics, high-

performance

applications[5][6]

Experimental Protocols
To ensure a comprehensive understanding of the data presented, the following are detailed

methodologies for the key experiments cited in this guide.

Color Strength and Tinting Strength (ASTM D387)
The color and tinting strength of the pigments are compared against a reference standard of

the same type.

Dispersion Preparation: A specified amount of the test pigment and a reference standard

pigment are separately dispersed in a suitable vehicle (e.g., linseed oil) using a mechanical

muller.[12][13]
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Masstone Color Comparison: Opaque drawdowns are made from the pigment dispersions.

The color of the test pigment is then visually and instrumentally compared to the standard.

Tinting Strength Comparison: A defined quantity of the pigment dispersion is mixed with a

specified amount of a white paste (e.g., zinc oxide). Opaque drawdowns of these tinted

pastes are prepared. The color of the tinted test sample is compared to the tinted standard,

both visually and instrumentally using a spectrophotometer to calculate color differences

(ASTM D2244).[9][14][15][16]

Relative Tinting Strength Calculation: If the colors of the test and standard tint pastes are not

identical, the amount of the test pigment paste is adjusted until the closest possible color

match is achieved. The relative tinting strength is then calculated based on the quantities of

pigment required to achieve the match.

Lightfastness (ISO 105-B02)
This method determines the resistance of the color to the action of an artificial light source that

represents natural daylight (D65).[17][18][19][20]

Sample Preparation: The pigment is dispersed in a suitable binder and applied to a substrate

to create a uniform colored panel.

Exposure: The prepared specimen is exposed to a xenon arc fading lamp under controlled

conditions, alongside a set of blue wool references (ranging from 1 to 8, with 8 being the

most lightfast).[17][21]

Assessment: The change in color of the test specimen is periodically compared with the

fading of the blue wool references.[21]

Rating: The lightfastness of the pigment is rated on the Blue Wool Scale from 1 to 8,

corresponding to the blue wool reference that shows a similar degree of color change.[21]

Heat Stability
This test evaluates the ability of the pigment to resist color change at elevated temperatures.

Sample Preparation: The pigment is incorporated into the test medium (e.g., a polymer for

plastics applications or a paint system).
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Heating: The prepared sample is heated in an oven at a specified temperature for a defined

period. For plastics, this often occurs during processing steps like injection molding.

Color Measurement: The color of the heated sample is measured using a spectrophotometer

and compared to the color of an unheated control sample. The color difference (ΔE*) is

calculated according to ASTM D2244.[9][14][15][16]

Determination of Heat Stability: The maximum temperature at which the pigment shows no

significant color change (a low ΔE* value) is considered its heat stability.

Chemical Resistance
This protocol assesses the pigment's stability when exposed to acidic and alkaline

environments.

Sample Preparation: A drawdown of the pigmented coating or a colored plastic chip is

prepared.

Exposure: The prepared sample is immersed in acidic (e.g., 5% HCl) and alkaline (e.g., 5%

NaOH) solutions for a specified duration (e.g., 24 hours) at room temperature.

Evaluation: After exposure, the sample is rinsed, dried, and visually inspected for any

changes in color, gloss, or surface texture. The color change is also quantified using a

spectrophotometer.

Rating: The resistance is typically rated on a scale of 1 to 5, where 5 indicates no change

and 1 indicates severe degradation.

Dispersibility (Fineness of Grind - ASTM D1210)
This method measures the degree of dispersion of the pigment in a liquid vehicle.[22][23][24]

[25][26]

Sample Preparation: The pigment is dispersed into a vehicle to create a paste.

Application: A small amount of the pigment paste is placed at the deep end of a Hegman

grindometer, a steel block with a calibrated channel of varying depth.[23][25]
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Drawdown: A scraper is used to draw the paste down the length of the channel towards the

shallow end.

Evaluation: The point at which a significant number of coarse particles or streaks appear is

observed.

Reading: The fineness of grind is read from the calibrated scale on the grindometer at the

point where the particles become visible. A higher Hegman number indicates a finer

dispersion.

Comparison Workflow
The following diagram illustrates the workflow for a comprehensive comparison of the

pigments.
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Pigment Comparison Workflow

Pigment Selection
Pigment Yellow 182

Bismuth Vanadate (PY 184)
Lead Chromate (PY 34)
Titanium Yellow (PY 53)

Performance Testing

Color Strength
(ASTM D387)

Lightfastness
(ISO 105-B02) Heat Stability Chemical Resistance Dispersibility

(ASTM D1210)

Data Analysis & Comparison

Comparative Report Generation

Click to download full resolution via product page

Caption: Workflow for the comparative analysis of pigments.

Conclusion
The choice between Pigment Yellow 182 and the selected inorganic yellow pigments depends

heavily on the specific requirements of the application.

Pigment Yellow 182 offers a bright, high-strength color and is a suitable lead-free

alternative, particularly in applications where high heat stability is not the primary concern. Its
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good dispersibility in aqueous systems makes it a strong candidate for water-based inks.[8]

[9]

Bismuth Vanadate (PY 184) stands out as a high-performance, non-toxic inorganic pigment

with an excellent balance of properties. It provides a bright, greenish-yellow shade with good

heat stability and excellent lightfastness and chemical resistance, making it a versatile

choice for demanding applications like automotive coatings and durable plastics.[1][2][3][4]

[10][11][27][28]

Lead Chromate (PY 34), while offering strong color and good tinting strength, is increasingly

being replaced due to its toxicity. Its use is now limited to specific industrial applications

where alternatives may not be suitable.

Titanium Yellow (PY 53) provides exceptional heat stability and outstanding lightfastness and

chemical resistance.[5][6][7][29][30] Its color is a more subdued greenish-yellow compared to

Pigment Yellow 182 and Bismuth Vanadate. It is an excellent choice for applications

requiring extreme durability and resistance to harsh environments.[5][6]

For researchers and professionals, a thorough evaluation of these performance characteristics

against the specific end-use requirements is crucial for successful product development.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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